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Compound of Interest

Compound Name: (-)-Menthyl chloride

Cat. No.: B097347

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling
procedures, and emergency protocols for (-)-Menthyl chloride. The information is intended to
support researchers, scientists, and professionals in the field of drug development in the safe
and effective use of this compound. All quantitative data has been summarized in structured
tables for ease of reference, and key experimental workflows are visualized to ensure clarity.

Chemical and Physical Properties

(-)-Menthyl chloride, with the CAS number 16052-42-9, is a colorless to slightly yellow liquid.
[1] It is a halogenated derivative of menthol and is primarily utilized in organic synthesis,
including as a chiral auxiliary.[2] Its distinctive minty aroma also leads to its use in the fragrance
and flavoring industries.[1][2]
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Property Value Source
Molecular Formula C1oH10Cl [1112]
Molecular Weight 174.71 g/mol [11[2][3]
Colorless or slightly yellow
Appearance o [1]
clear liquid
Boiling Point 101-101.5 °C at 21 mmHg

216.10 °C at 760.00 mm Hg

(estimated)

Melting Point -20to -16.5 °C [4]
Density 0.936 g/mL at 25 °C[4]

Refractive Index 1.4634 at 20 °C

Flash Point 78 °C (172.4 °F) - closed cup

Soluble in water at 2.576 mg/L

Solubilit
Y at 25 °C (estimated)

0.200000 mmHg at 25.00 °C
Vapor Pressure . [5]
(estimated)

Safety and Hazard Information
GHS Classification

The Globally Harmonized System (GHS) classification for (-)-Menthyl chloride indicates that it
IS a combustible liquid.

Classification Code Description

Flammable liquids H227 Combustible liquid

Note: GHS classifications can vary between suppliers and regions. Always consult the specific
Safety Data Sheet (SDS) for the product you are using.
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Hazard and Precautionary Statements

The following hazard (H) and precautionary (P) statements are associated with (-)-Menthyl
chloride:

Hazard Statements:
e H227: Combustible liquid
Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.

P403 + P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Incompatible Materials and Decomposition Products

Incompatible Materials:

Strong oxidizing agents

Strong acids

Amines|[6]

Strong caustics

Chemically-active metals such as aluminum and magnesium powders, sodium, and
potassium[6]

Hazardous Decomposition Products:
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Under fire conditions, thermal decomposition can lead to the release of irritating gases and
vapors, including:

Carbon monoxide (CO)

Carbon dioxide (CO2)

Hydrogen chloride gas

Phosgene

Toxicological Data

Detailed quantitative toxicological data for (-)-Menthyl chloride is limited in publicly available
literature. Much of the available data is for the related but distinct compound, methylene
chloride (dichloromethane). It is crucial to avoid extrapolating toxicity data from methylene
chloride to (-)-Menthyl chloride. The information below is based on the limited data available
for menthyl chloride and related compounds, and should be interpreted with caution.
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Toxicity .
: Result Species Method Source
Endpoint
Harmful if
Acute Oral N GHS
o swallowed Not specified o [7]
Toxicity Classification
(H302)
Acute Dermal ]
o No data available
Toxicity
Acute Inhalation May be harmful if N GHS
L ) Not specified o [7]
Toxicity inhaled (H333) Classification
Skin )
] o Causes skin N GHS
Corrosion/Irritatio Not specified o
irritation (H315) Classification
n
Serious Eye ]
o No data available
Damage/Irritation
Respiratory or
Skin No data available
Sensitization
Germ Cell ]
o No data available
Mutagenicity
Suspected of
: . : . GHS
Carcinogenicity causing cancer Not specified o
Classification
(H351)
Suspected of
Reproductive damaging fertility - GHS
o Not specified o [7]
Toxicity or the unborn Classification
child (H361)
Specific Target
May cause

Organ Toxicity
(Single
Exposure)

respiratory
irritation (H335)

Not specified

GHS

Classification

[7]
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May cause
Specific Target damage to
Organ Toxicity organs through N GHS
Not specified o [7]
(Repeated prolonged or Classification
Exposure) repeated

exposure (H373)

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of (-)-Menthyl chloride are
not readily available in the public domain. However, standardized OECD guidelines are
typically followed for such assessments.

Skin Corrosion/irritation Testing (Adapted from OECD
Guideline 404)

This test is designed to assess the potential of a substance to cause skin corrosion or irritation.
Methodology:
e Test Animal: Albino rabbit.

o Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before
the test.

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) dose of the test
substance is applied to a small area (approximately 6 cmz2) of the clipped skin. An untreated
area of skin serves as a control.

o Exposure: The test site is covered with a gauze patch and non-irritating tape for a 4-hour
exposure period.

o Observation: After 4 hours, the residual test substance is removed. The skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.
Further observations are made for 14 days to assess the reversibility of any effects.

e Scoring: The degree of skin reaction is scored at specified intervals.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://download.basf.com/p1/000000000030603630_SDS_CPA_AU/en_AU/Priaxor_SC_30603630_SDS_CPA_AU_en_4-0.pdf
https://www.benchchem.com/product/b097347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Handling of Air-Sensitive Reagents (General Protocol)

(-)-Menthyl chloride is not classified as pyrophoric, but as a chlorinated organic compound, it
is prudent to handle it with care to avoid exposure and reaction with incompatible materials.
The following is a general protocol for handling air-sensitive reagents that can be adapted for
(-)-Menthyl chloride, particularly when working under an inert atmosphere for synthetic
purposes.

Personal Protective Equipment (PPE)
for (-)-Menthyl Chloride

. Skin Protection: Respiratory Protection:
Eye Protection: . ; - . N
) ; - Chemical-resistant gloves (e.g., Nitrile) Use in a well-ventilated area or fume hood.
Chemical safety goggles or face shield . . PR
- Lab coat Respirator if ventilation is inadequate.
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Accidental Release of
(-)-Menthyl Chloride

1. Evacuate non-essential personnel
and ensure adequate ventilation.

:

2. Wear appropriate PPE.

:

3. Eliminate all ignition sources.

:

4. Contain the spill with inert absorbent
material (e.g., sand, earth).

:

5. Collect absorbed material into a
suitable container for disposal.

:

6. Clean the spill area with soap and water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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